Cas no 622804-61-9 (N-{3-(3,4-dimethoxyphenyl)(pyridin-2-yl)aminomethyl-4,5-dimethylthiophen-2-yl}furan-2-carboxamide)

• Product Name: N-{3-(3,4-dimethoxyphenyl)(pyridin-2-yl)aminomethyl-4,5-dimethylthiophen-2-yl}furan-2-carboxamide
• CAS No: 622804-61-9
• MF: C₂₅H₂₅N₃O₄S
• MW: 463.548704862595
• CID: 5994065
• PubChem ID: 4066077
• Update Time: 2025-06-10

N-{3-(3,4-dimethoxyphenyl)(pyridin-2-yl)aminomethyl-4,5-dimethylthiophen-2-yl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(3,4-dimethoxyphenyl)(pyridin-2-yl)aminomethyl-4,5-dimethylthiophen-2-yl}furan-2-carboxamide
• N-{3-[(3,4-dimethoxyphenyl)(2-pyridinylamino)methyl]-4,5-dimethyl-2-thienyl}-2-furamide
• HMS2595K18
• SMR000236955
• HMS3382M04
• 622804-61-9
• F1754-0114
• N-{3-[(3,4-dimethoxyphenyl)[(pyridin-2-yl)amino]methyl]-4,5-dimethylthiophen-2-yl}furan-2-carboxamide
• N-[3-[(3,4-dimethoxyphenyl)-(pyridin-2-ylamino)methyl]-4,5-dimethylthiophen-2-yl]furan-2-carboxamide
• AKOS016089202
• SCHEMBL10016412
• Z57301830
• N-(3-((3,4-dimethoxyphenyl)(pyridin-2-ylamino)methyl)-4,5-dimethylthiophen-2-yl)furan-2-carboxamide
• MLS000724784
• CHEMBL1367587
• AKOS000806169

• Inchi： 1S/C25H25N3O4S/c1-15-16(2)33-25(28-24(29)19-8-7-13-32-19)22(15)23(27-21-9-5-6-12-26-21)17-10-11-18(30-3)20(14-17)31-4/h5-14,23H,1-4H3,(H,26,27)(H,28,29)
• InChI Key： RQASZRFUOZOPKW-UHFFFAOYSA-N
• SMILES： C1(C(C)=C(SC=1NC(=O)C1=CC=CO1)C)C(NC1C=CC=CN=1)C1C=CC(=C(OC)C=1)OC

Computed Properties

• Exact Mass: 463.15657746g/mol
• Monoisotopic Mass: 463.15657746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-{3-(3,4-dimethoxyphenyl)(pyridin-2-yl)aminomethyl-4,5-dimethylthiophen-2-yl}furan-2-carboxamide

Introduction to N-{3-(3,4-dimethoxyphenyl)(pyridin-2-yl)aminomethyl-4,5-dimethylthiophen-2-yl}furan-2-carboxamide (CAS No. 622804-61-9)

N-{3-(3,4-dimethoxyphenyl)(pyridin-2-yl)aminomethyl-4,5-dimethylthiophen-2-yl}furan-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 622804-61-9, represents a convergence of multiple pharmacophoric elements that make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of this compound is characterized by a fused heterocyclic system, incorporating both thiophene and furan rings, which are known for their presence in various bioactive molecules. The presence of a pyridine moiety further enhances its potential interactability with biological targets, making it an intriguing subject for medicinal chemists.

The< strong>3-(3,4-dimethoxyphenyl) groupadds an aromatic ring with methoxy substituents, which are commonly found in many pharmacologically active compounds. These methoxy groups not only contribute to the lipophilicity of the molecule but also serve as potential sites for hydrogen bonding interactions with biological targets. The< strong>pyridin-2-ylaminomethyl substituent introduces a nitrogen-rich region that can engage in multiple forms of non-covalent interactions, including hydrogen bonding and π-stacking, thereby increasing the compound's binding affinity to biological receptors.

The< strong>4,5-dimethylthiophen-2-ylfuran moiety is another key structural feature that contributes to the compound's complexity and potential bioactivity. Thiophene derivatives are well-documented for their role in various therapeutic applications, including antiviral, anti-inflammatory, and anticancer agents. The dimethyl substitution on the thiophene ring enhances its stability and influences its electronic properties, making it an ideal candidate for further structural optimization.

The carboxamide functional group at the terminal position of the molecule provides a polar interaction surface that can facilitate binding to biological targets. This group is also known to enhance solubility and bioavailability, which are critical factors in drug development. The overall architecture of N-{3-(3,4-dimethoxyphenyl)(pyridin-2-yl)aminomethyl-4,5-dimethylthiophen-2-yl}furan-2-carboxamide suggests that it may exhibit multiple modes of action, making it a versatile candidate for therapeutic intervention.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting protein-protein interactions (PPIs), which play a crucial role in many biological processes. The unique structural features of N-{3-(3,4-dimethoxyphenyl)(pyridin-2-yl)aminomethyl-4,5-dimethylthiophen-2-yl}furan-2-carboxamide make it an attractive candidate for this emerging field. Studies have shown that molecules with similar scaffolds can effectively disrupt PPIs by occupying binding pockets on protein surfaces.

pyridin-based moiety and the< strong>furan-thiophene system provide multiple interaction points with kinase active sites, making this compound a potential lead for further development. 3-(3 , 4 - dim eth oxypheny l ) ( py ridin - 2 - yl ) am in om eth y l - 4 , 5 - dim eth ylth ioph en - 2 - yl } furan - 2 - carbox am ide ( CAS No . 622804 -61 -9 ) is a structurally complex organic compound with significant potential as a therapeutic agent . Its unique combination of pharmacophoric elements makes it an attractive candidate for further investigation in drug discovery and development . With continued research ， this compound could emerge as a lead molecule for treating various diseases ， including cancer and inflammatory disorders .